Cas no 40811-14-1 (Propylene sulfite)

• Product Name: Propylene sulfite
• CAS No: 40811-14-1
• MF: C₃H₆O₃S
• MW: 122.142940044403
• CID: 328111
• Update Time: 2023-08-02

Propylene sulfite Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxathiolane,4-methyl-, 2-oxide, trans- (9CI)
• Propane
• Propylene sulfite
• Cyclic propylene sulfite
• 1,3,2-Dioxathiolane, 4-methyl-, 2-oxide
• 4-Methyl-1,3,2-dioxathiolane 2-oxide
• 1,2-Propylene glycol sulfite
• Propylene sulfite (C3H6O2)SO
• 4-Methyl-1,3,2-dioxathiolane 2-Oxide (mixture of isomers)
• Sulfurous acid, cyclic propylene ester
• 1,2-Propanediol sulfite
• Propane-1,2-cyclic sulfite
• 1,2-Propanediol, cyclic sulfite
• Propane 1,2-Cyclic Sulfite
• SULFUROUS ACID, CYCLIC ESTER with 1,2-PROPANEDIOL
• 4-Methyl-2-oxo-1,3,2-dio

• Inchi： 1S/C3H6O3S/c1-3-2-5-7(4)6-3/h3H,2H2,1H3
• InChI Key： SJHAYVFVKRXMKG-UHFFFAOYSA-N
• SMILES： S1(=O)OCC(C)O1

Computed Properties

• Exact Mass: 122.003765g/mol
• Monoisotopic Mass: 122.003765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 92.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• Molecular Weight: 122.15g/mol
• XLogP3: 0.4

Experimental Properties

• Boiling Point: 40℃/5mmHg